Cas no 1804067-72-8 (2-Bromo-4-(2-carboxyethyl)mandelic acid)

2-Bromo-4-(2-carboxyethyl)mandelic acid is a brominated mandelic acid derivative featuring a carboxyethyl substituent, which enhances its utility as an intermediate in organic synthesis and pharmaceutical applications. The presence of both bromine and carboxyl groups offers versatile reactivity, enabling selective functionalization for the development of complex molecules. This compound is particularly valuable in asymmetric synthesis and chiral resolution processes due to its stereogenic center. Its structural features also make it suitable for designing bioactive compounds, including potential enzyme inhibitors or ligands. High purity and well-defined chemical properties ensure consistent performance in research and industrial settings. Proper handling and storage are recommended to maintain stability.

2-Bromo-4-(2-carboxyethyl)mandelic acid structure

1804067-72-8 structure

Product Name:2-Bromo-4-(2-carboxyethyl)mandelic acid

CAS No:1804067-72-8

MF:C₁₁H₁₁BrO₅

MW:303.106043100357

CID:4941986

Update Time:2025-05-28

2-Bromo-4-(2-carboxyethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-(2-carboxyethyl)mandelic acid
- Inchi： 1S/C11H11BrO5/c12-8-5-6(2-4-9(13)14)1-3-7(8)10(15)11(16)17/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
- InChI Key： BQXCVEKWTZDAOE-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C(C(=O)O)O)CCC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 294
XLogP3: 1.3
Topological Polar Surface Area: 94.8

2-Bromo-4-(2-carboxyethyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015024722-250mg	2-Bromo-4-(2-carboxyethyl)mandelic acid	1804067-72-8	97%	250mg	489.60 USD	2021-06-18
Alichem	A015024722-500mg	2-Bromo-4-(2-carboxyethyl)mandelic acid	1804067-72-8	97%	500mg	839.45 USD	2021-06-18
Alichem	A015024722-1g	2-Bromo-4-(2-carboxyethyl)mandelic acid	1804067-72-8	97%	1g	1,579.40 USD	2021-06-18